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Compound Name:
3-Chloro-6-methoxypyrazin-2-

amine

CAS No.: 13484-56-5

Cat. No.: B1589328

Get Quote

Technical Monograph: 3-Chloro-6-methoxypyrazin-2-amine

Executive Summary: The Scaffold Utility
3-Chloro-6-methoxypyrazin-2-amine (CAS 13484-56-5) is a high-value heterocyclic building

block used extensively in the synthesis of kinase inhibitors and central nervous system (CNS)

agents.[1] Its utility stems from its tetrasubstituted pyrazine core, which offers three distinct

vectors for orthogonal functionalization:

C2-Amine: A handle for amide coupling or urea formation (H-bond donor).[1]

C3-Chloride: An electrophilic site primed for palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig).[1]

C6-Methoxy: An electron-donating group that modulates the basicity of the pyrazine

nitrogens and serves as a metabolic stability handle.[1]
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This guide provides a definitive technical breakdown of its molecular weight, synthesis, and

analytical validation.[1]

Physicochemical Characterization
The precise molecular weight is critical for high-resolution mass spectrometry (HRMS)

validation during library synthesis.[1]

Table 1: Core Chemical Data
Property Value Notes

IUPAC Name
3-Chloro-6-methoxypyrazin-2-

amine

CAS Number 13484-56-5 Verified Registry Number

Molecular Formula C₅H₆ClN₃O

Average Molecular Weight 159.57 g/mol
Used for gravimetric

stoichiometry

Monoisotopic Mass 159.0199 Da
Used for MS extraction (M+H:

160.027)

Isotope Pattern M (100%), M+2 (32%)
Distinctive 3:1 ratio due to ³⁵Cl/

³⁷Cl

Physical State Solid (Off-white to pale yellow)

Solubility DMSO, Methanol, DCM Poor water solubility

pKa (Calculated) ~2.5 (Pyrazine N)
Weakly basic due to electron-

withdrawing Cl

Mass Spectrometry Insight (The Chlorine Signature)
For researchers validating this compound via LC-MS, the molecular weight of 159.57 is an

average.[1] The monoisotopic mass (159.02) is the extraction target.[1]

Critical Check: You must observe the characteristic chlorine isotope pattern.[1] The M+2

peak at ~161.02 Da should have an intensity approximately 33% of the base peak.[1]
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Absence of this pattern indicates dehalogenation (a common side reaction during aggressive

reduction steps).[1]

Synthetic Logic & Regioselectivity
The synthesis of 3-chloro-6-methoxypyrazin-2-amine relies on exploiting the electronic

differentiation of the pyrazine ring.[1] The amine group at C2 acts as an Electron Donating

Group (EDG), which deactivates the positions ortho (C3) and para (C5) to nucleophilic attack.

[1] Consequently, the meta position (C6) remains the most electrophilic site on the ring.[1]

Primary Route: Regioselective Nucleophilic Aromatic
Substitution (SₙAr)[1][2]
Precursor: 3,6-Dichloropyrazin-2-amine Reagent: Sodium Methoxide (NaOMe) Mechanism:

The methoxide ion attacks C6 preferentially because C3 is electronically deactivated by the

adjacent amino group.

3,6-Dichloropyrazin-2-amine
(Precursor)

NaOMe / MeOH
(0°C to RT)

 Dissolution Meisenheimer
Complex

 Nucleophilic Attack (C6)

3-Chloro-6-methoxypyrazin-2-amine
(Target) Cl- Elimination

3-Methoxy isomer
(Minor/Trace)

 Rare Attack at C3

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway favoring C6 substitution due to electronic directing

effects of the C2-amine.[2]

Experimental Protocol (Self-Validating)
Setup: Charge a reaction vessel with 3,6-dichloropyrazin-2-amine (1.0 eq) and anhydrous

methanol (10 V). Cool to 0°C.[1][3]

Addition: Dropwise add Sodium Methoxide (1.05 eq, 25% wt in MeOH). Crucial: Control

exotherm to maintain <5°C to prevent bis-substitution.
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Monitoring: Warm to Room Temperature (RT). Monitor via TLC (Hexane/EtOAc 7:3) or LC-

MS.[1]

Validation Point: Starting material (SM) should disappear.[1] If bis-methoxy product (MW

~155) appears, reduce temperature or equivalents in future runs.[1]

Workup: Quench with water, extract with dichloromethane (DCM).[1] Wash organic layer with

brine.[1]

Purification: Recrystallization from Ethanol/Water is preferred over column chromatography

for scale-up.[1]

Analytical Validation Workflow
To ensure the integrity of the building block before using it in costly cross-coupling reactions,

follow this decision tree.
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Figure 2: Quality Control Decision Tree. The M+2 isotope peak is the primary filter for retaining

the chlorine atom.[1]

NMR Interpretation (DMSO-d₆)
δ 3.80 ppm (s, 3H): Characteristic Methoxy (-OCH₃) singlet.[1]

δ 6.50 ppm (br s, 2H): Amine (-NH₂).[1] Broadens or disappears with D₂O shake.[1]

δ 7.60 ppm (s, 1H): The lone aromatic proton at C5.[1]

Regioisomer Check: If the aromatic proton shifts significantly upfield or downfield, suspect

the 3-methoxy-6-chloro isomer (though synthetically unlikely via the described route).

Medicinal Chemistry Applications
This molecule is a "linchpin" intermediate.[1] The difference in reactivity between the C2-amine

and C3-chloride allows for sequential functionalization.[1]

Buchwald-Hartwig Amination: The C3-Cl is an excellent partner for Pd-catalyzed amination.

[1]

Catalyst System: Pd₂(dba)₃ / Xantphos or BrettPhos.[1]

Utility: Creating bi-heteroaryl amine motifs common in kinase inhibitors (e.g., JAK or FLT3

inhibitors).[1]

Suzuki-Miyaura Coupling: Coupling with aryl boronic acids at C3.[1]

Standard: Pd(dppf)Cl₂, K₂CO₃, Dioxane/Water.[1]

Note: The free amine at C2 can poison some catalysts; protecting it (e.g., as a Boc-

carbamate) often improves yields.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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